Cas no 2229159-77-5 (3-{imidazo1,2-apyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-{imidazo1,2-apyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine
• CAS No: 2229159-77-5
• MF: C₁₀H₁₀N₆
• MW: 214.226600170135
• CID: 6031120
• PubChem ID: 165654187
• Update Time: 2025-10-28

3-{imidazo1,2-apyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-{imidazo1,2-apyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine
• 3-{imidazo[1,2-a]pyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine
• 2229159-77-5
• EN300-1727047

• Inchi： 1S/C10H10N6/c1-15-9(11)4-7(14-15)8-5-13-10-6-12-2-3-16(8)10/h2-6H,11H2,1H3
• InChI Key： YQZHXPAJXOPLBG-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC=C2C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 214.09669434g/mol
• Monoisotopic Mass: 214.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74Ų

Additional information on 3-{imidazo1,2-apyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-{imidazo1,2-apyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine (CAS No. 2229159-77-5)

The compound 3-{imidazo1,2-apyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine (CAS No. 2229159-77-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an imidazo[1,2-a]pyrazine core with a 1-methyl-1H-pyrazol-5-amine moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in oncology, inflammation, and central nervous system (CNS) disorders, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 3-{imidazo1,2-apyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine has surged due to their versatility in modulating biological pathways. The compound's imidazo[1,2-a]pyrazine scaffold is known for its bioisosteric properties, often serving as a surrogate for purine bases in drug design. This feature has led to its exploration in kinase inhibitors, a hot topic in cancer research. Additionally, the 1-methyl-1H-pyrazol-5-amine group enhances solubility and bioavailability, addressing common challenges in drug formulation.

The synthesis of 2229159-77-5 involves multi-step organic reactions, including cyclization and functional group transformations, which are frequently discussed in academic and industrial forums. Its structural complexity and high purity requirements make it a subject of interest for synthetic chemists and process optimization experts. Recent publications highlight its role in fragment-based drug discovery (FBDD), a cutting-edge approach to identifying lead compounds with improved binding affinity and selectivity.

From a commercial perspective, 3-{imidazo1,2-apyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine is available in limited quantities for research purposes, catering to pharmaceutical companies and academic institutions. Its CAS registry number (2229159-77-5) ensures accurate identification in global chemical databases, facilitating regulatory compliance and intellectual property management. The compound's patent landscape is evolving, with several applications pending in major jurisdictions, reflecting its potential as a therapeutic agent.

Environmental and safety profiles of 2229159-77-5 are under continuous evaluation, adhering to REACH and other international guidelines. While not classified as hazardous, standard laboratory precautions are recommended during handling. Its stability under various pH and temperature conditions has been documented, making it suitable for preclinical studies. Researchers often inquire about its compatibility with high-throughput screening (HTS) platforms, a testament to its utility in modern drug discovery pipelines.

In conclusion, 3-{imidazo1,2-apyrazin-3-yl}-1-methyl-1H-pyrazol-5-amine represents a compelling case study in medicinal chemistry innovation. Its dual functionality—combining a privileged imidazo[1,2-a]pyrazine scaffold with a metabolically stable pyrazole derivative—positions it at the forefront of next-generation therapeutics. As the scientific community delves deeper into its mechanisms of action, this compound is poised to play a pivotal role in addressing unmet medical needs, particularly in personalized medicine and combinatorial therapies.